Tert-butyl 4-(1-cyano-2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(1-cyano-2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
• InChI: InChI=1S/C15H22N2O4/c1-5-20-13(18)12(10-16)11-6-8-17(9-7-11)14(19)21-15(2,3)4/h5-9H2,1-4H3
• InChI Key: FYSWQLWLYPQLMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C1CCN(CC1)C(=O)OC(C)(C)C)C#N
• Molecular Formula: C15H22N2O4
• DSSTOX Substance ID: DTXSID90468458
• Molecular Weight: 294.35 g/mol
• CAS RN: 193537-11-0

Description

Tert-butyl 4-(1-cyano-2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate is a chemical compound with the molecular formula C15H22N2O4. It has a molecular weight of 294.35 g/mol. The compound is also known by other names such as 1-Piperidinecarboxylic acid, 4-(1-cyano-2-ethoxy-2-oxoethylidene)-, 1,1-dimethylethyl ester.

Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C15H22N2O4/c1-5-20-13(18)12(10-16)11-6-8-17(9-7-11)14(19)21-15(2,3)4/h5-9H2,1-4H3. The compound has a topological polar surface area of 79.6 Ų. The compound’s structure includes a piperidine ring, a cyano group, an ethoxy group, and a tert-butyl ester group.

Physical And Chemical Properties Analysis

The compound has a density of 1.1±0.1 g/cm³. It has a boiling point of 414.7±40.0 °C at 760 mmHg. The compound has a vapour pressure of 0.0±1.0 mmHg at 25°C. The enthalpy of vaporization is 66.8±3.0 kJ/mol. The flash point is 204.6±27.3 °C. The index of refraction is 1.503. The molar refractivity is 75.9±0.3 cm³. The compound has 6 hydrogen bond acceptors and 0 hydrogen bond donors. It has 5 freely rotating bonds.

Scientific Research Applications

Building Blocks in Organic Synthesis

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Synthesis of Small-Ring Spirocycles

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Reactant for Synthesis of Pim-1 Inhibitors

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Reactant for Synthesis of Selective GPR119 Agonists

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Reactant for α-Arylation of Aldehydes

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Reactant for Enantioselective α-Benzylation and α-Triflouromethylation of Aldehydes

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Synthesis routes and methods I

Procedure details

Ethyl cyanoacetate (3.475 mL, 1.3 equiv), ammonium acetate (1.16 g, 0.6 equiv), acetic acid (1.725 mL, 1.2 equiv) were added to a solution of N-Boc-4-piperidone (5 g, 25.11 mmol) in toluene (55 mL). The mixture was heated at 110° C. for 2 h, 85° C. overnight, then at 135° C. for 4 h. The mixture was washed with 5% aq NaOH (15 mL), water (15 mL) and brine (10 mL), and dried over Na2SO4. After filtration and concentration, the residue was purified by chromatography on a 120-g silica gel cartridge, eluted with a 5 to 40% EtOAc in hexanes gradient, to afford tert-butyl 4-(1-cyano-2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate (4.71 g, 64%) as an off-white solid.

Synthesis routes and methods II

Procedure details

A mixture of tert-butyl 4-oxo-1-piperidinecarboxylate (25.25 g, 127 mmol), ethyl cyanoacetate (13.8 ml, 130 mmol), ammonium acetate (2.73 g, 35.4 mmol), glacial acetic acid (6.3 ml) and benzene (250 ml) was heated for 4 hours at reflux under Dean Stark conditions. The reaction mixture was cooled to room temperature and washed successively with water, sodium bicarbonate solution and brine. Drying, filtration and evaporation of the organic phase provided tert-butyl 4-(1-cyano-2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate as an oil that crystallized on standing (37 g, 99%). 1H NMR (400 MHz, CDCl3): δ 4.28 (q, 2H, J=7 Hz), 3.60 (br t, 2H, J=6 Hz), 3.54 (br t, 2H, J=6 Hz), 3.12 (t, 2H, J=6 Hz), 2.76 (t, 2H, J=6 Hz), 1.47 (s, 9H), and 1.35 (t, 3H, J=7 Hz). ES-LCMS m/z 293 (M−1).

Synthesis routes and methods III

Procedure details

Ethyl cyanoacetate (11.0 mL, 126 mmol), ammonium acetate (0.976 g, 12.6 mmol) and acetic acid (0.715 mL, 12.6 mmol) were added to a solution of tert-butyl 4-oxopiperidine-1-carboxylate 8-1 (25.0 g, 126 mmol) in 200 mL of benzene at ambient temperature. After stirring at reflux with azeotropic removal of water (Dean-Stark apparatus), the reaction mixture was cooled to ambient temperature and diluted with ethyl acetate (500 mL). The organics were washed with saturated aqueous sodium bicarbonate, brine, dried (magnesium sulfate), and concentrated in vacuo to give a crude residue. Purification of the crude residue by recrystallization from 10% ethyl acetate/hexanes afforded 8-2 as a white crystalline solid.